Indocyanine green-d7

• Molecular Formula: C43H47N2NaO6S2
• Molecular Weight: 782.0 g/mol
• InChI: InChI=1S/C43H48N2O6S2.Na/c1-42(2)38(44(28-14-16-30-52(46,47)48)36-26-24-32-18-10-12-20-34(32)40(36)42)22-8-6-5-7-9-23-39-43(3,4)41-35-21-13-11-19-33(35)25-27-37(41)45(39)29-15-17-31-53(49,50)51;/h5-13,18-27H,14-17,28-31H2,1-4H3,(H-,46,47,48,49,50,51);/q;+1/p-1/i5D,6D,7D,8D,9D,22D,23D
• InChIKey: MOFVSTNWEDAEEK-ZMRQXZMGSA-M

ICG-d7: Deuterated Near-Infrared Fluorescent Dye

Indocyanine Green-d7 (ICG-d7) is a partially deuterated analog of the clinically approved near-infrared (NIR) fluorescent dye Indocyanine Green (ICG). It belongs to the heptamethine cyanine dye class and is specifically modified by replacing seven hydrogen atoms on the polymethine chain with deuterium (D) atoms . This isotopic labeling preserves the core spectral properties of ICG—excitation and emission in the 700–900 nm range and extension into the shortwave infrared (SWIR; 1,000–2,000 nm) window—while conferring a demonstrable kinetic isotope effect that retards oxidative dimerization, the primary degradation pathway in aqueous solution [1]. ICG-d7 is supplied as a ≥95% pure sodium salt (CAS 2861905-57-7, MW 782.01) and is intended for research applications in fluorescence microscopy, in vivo imaging, and as a stable-isotope labeled internal standard for mass spectrometry .

1 NIR/SWIR fluorescence imaging workflow compatibility

2 Stable isotope-labeled internal standard for LC-MS/MS

3 Extended aqueous stability via deuterium kinetic isotope effect

• [1] Li, D.-H.; Smith, B. D. Deuterated Indocyanine Green (ICG) with Extended Aqueous Storage Shelf-Life: Chemical and Clinical Implications. Chem. Eur. J. 2021, 27 (58), 14535–14542. View Source

Why ICG-d7 Cannot Be Substituted

Non-deuterated Indocyanine Green (ICG) is notoriously unstable in aqueous media; reconstituted clinical doses must be used within hours due to rapid degradation via an oxidative dimerization pathway that generates a non-fluorescent byproduct [1]. This inherent instability directly impacts experimental reproducibility, limits long-term imaging protocols, and imposes stringent logistical constraints on procurement and usage. While alternative NIR dyes exist (e.g., IRDye 800CW, Cy7), they differ fundamentally in biodistribution, protein-binding kinetics, and regulatory status compared to ICG. ICG-d7 was specifically engineered to address the aqueous stability limitation of ICG without altering its well-characterized spectral signature, pharmacokinetic profile, or albumin-binding properties [2]. Substituting with generic ICG reintroduces the degradation liability, while switching to other dye scaffolds introduces uncontrolled variables in fluorescence brightness, clearance pathways, and spectral compatibility with existing imaging hardware, thereby invalidating direct comparisons and quantitative workflows.

Non-deuterated ICG

Faster aqueous degradation limits reproducibility in long protocols

Alternative NIR dyes

Biodistribution, protein binding, and spectral properties may differ

Non-isotopic internal standards

Matrix-effect bias and differential ionization impair LC-MS/MS accuracy

• [1] Li, D.-H.; Smith, B. D. Deuterated Indocyanine Green (ICG) with Extended Aqueous Storage Shelf-Life: Chemical and Clinical Implications. Chem. Eur. J. 2021, 27 (58), 14535–14542. View Source
• [2] Smith, B. D.; Li, D.-H. DEUTERATED INDOLE HEPTAMETHINE CYANINE DYES. U.S. Patent Application Publication No. US 2024/0280577 A1, September 19, 2024. View Source

ICG-d7 Evidence Guide

Reduced Aqueous Oxidative Dimerization Rate

ICG-d7 exhibits a deuterium kinetic isotope effect of 3.1 on the oxidative dimerization reaction, the primary degradation pathway for ICG in aqueous stock solutions [1]. In contrast, non-deuterated ICG undergoes this dimerization 3.1 times faster under identical low-light storage conditions. Furthermore, in a phantom imaging study mimicking in vivo conditions, a 3-day-old aqueous stock solution of ICG-d5 (a comparable deuterated ICG analog) retained 20% greater fluorescence image intensity compared to an identically stored ICG solution (ICG image intensity = 80% of ICG-d5) [1].

Aqueous Dimerization Rate

Head-to-head

3.1-fold reduction (KIE = 3.1) vs ICG

Supports extended stock stability for longitudinal imaging

1.0 mM aqueous, ambient light; dark storage

Evidence Dimension	Aqueous Oxidative Dimerization Rate Constant (k_dimer)
Target Compound Data	k_dimer (ICG-d7) = k_dimer (ICG) / 3.1
Comparator Or Baseline	k_dimer (ICG) = 3.1 × k_dimer (ICG-d7)
Quantified Difference	3.1-fold reduction in dimerization rate (KIE = 3.1)
Conditions	Aqueous solution (1.0 mM), low photon intensity ambient light, room temperature, dark storage between sampling [1]

Why This Matters

This 3.1x stability improvement translates to extended shelf-life of reconstituted doses, enabling longer experimental workflows, reduced waste, and improved reproducibility in both preclinical imaging and clinical diagnostic preparations.

• [1] Li, D.-H.; Smith, B. D. Deuterated Indocyanine Green (ICG) with Extended Aqueous Storage Shelf-Life: Chemical and Clinical Implications. Chem. Eur. J. 2021, 27 (58), 14535–14542. View Source

Identical Spectral Properties and Fluorescence Brightness

ICG-d7 maintains photophysical parameters indistinguishable from non-deuterated ICG, ensuring direct interchangeability in established imaging protocols. Vendor-validated data show that ICG-d7 exhibits an excitation maximum (λabs) of 794 nm, an emission maximum (λem) of 818 nm, a molar extinction coefficient (ε) of 228,000 M⁻¹cm⁻¹, and a fluorescence quantum yield (Φ) of 0.21 . These values are essentially identical to those reported for ICG (λabs = 787 nm, λem = 815 nm, ε = 223,000 M⁻¹cm⁻¹, Φ = 0.14) from the same supplier, with slight variations attributable to measurement conditions and batch-specific hydration . Critically, a direct comparative study confirmed no significant difference in fluorescence brightness or spectral shape between ICG and ICG-d7 in both DMSO and fetal bovine serum (FBS) .

Spectral Identity

Data to verify

λ_abs 794 nm / λ_em 818 nm; ε 228,000 M⁻¹cm⁻¹; Φ 0.21

ICG: 787/815 nm; ε 223,000; Φ 0.14

Preserved spectral compatibility with existing NIR/SWIR hardware

Vendor-validated; differences within batch variability

Evidence Dimension	Fluorescence Brightness (λabs, λem, ε, Φ)
Target Compound Data	λabs = 794 nm, λem = 818 nm, ε = 228,000 M⁻¹cm⁻¹, Φ = 0.21
Comparator Or Baseline	ICG: λabs = 787 nm, λem = 815 nm, ε = 223,000 M⁻¹cm⁻¹, Φ = 0.14 (Tocris values)
Quantified Difference	No significant difference in brightness or spectral maxima; differences fall within inter-batch variability of hydrated ICG
Conditions	Measured in DMSO and FBS; values for ICG-d7 per Tocris/R&D Systems datasheets

Why This Matters

The conserved spectral profile means ICG-d7 can be seamlessly substituted for ICG in any existing NIR/SWIR imaging system, assay, or protocol without requiring recalibration, filter changes, or re-optimization of acquisition parameters.

Stable Isotope Mass Shift for LC-MS/MS Quantification

The incorporation of seven deuterium atoms (replacing seven hydrogens) on the heptamethine chain confers a net mass increase of +7 Da (m/z shift of +7) relative to unlabeled ICG (MW 774.97 vs. 782.01) . This mass difference is sufficient to separate the analyte (ICG) and internal standard (ICG-d7) signals in a typical triple quadrupole or high-resolution mass spectrometer, enabling accurate isotope dilution mass spectrometry for absolute quantification of ICG in biological matrices [1][2]. In contrast, using a structurally similar but non-isotopic internal standard (e.g., IR-783) introduces matrix effect and recovery biases due to differential ionization efficiency and chromatographic retention.

Mass Shift for ISTD

Method context

Δm/z = +7 Da (782.01 vs 774.97)

Enables accurate LC-MS/MS quantification of ICG in biological matrices

Sufficient separation for triple quadrupole MS

Evidence Dimension	Mass-to-charge ratio (m/z) for parent ion [M]+
Target Compound Data	m/z = 782.01 (monoisotopic mass for ICG-d7 sodium salt)
Comparator Or Baseline	m/z = 774.97 (monoisotopic mass for ICG sodium salt)
Quantified Difference	Δm/z = +7.04 Da
Conditions	Calculated from molecular formulas: C₄₃H₄₀D₇N₂O₆S₂Na (ICG-d7) vs. C₄₃H₄₇N₂O₆S₂Na (ICG)

Why This Matters

This precise mass shift enables ICG-d7 to serve as an ideal stable isotope-labeled internal standard (SIL-IS) for LC-MS/MS quantitation of ICG in pharmacokinetic studies, tissue distribution analyses, and clinical bioequivalence trials, delivering higher accuracy and precision than analog internal standards.

• [1] WuXi AppTec. LC−MS Bioanalysis Internal Standard Selection Considerations. May 2025. View Source
• [2] Restek. Choosing an Internal Standard. 2015. View Source

Improved Aqueous Solubility

Vendor-reported solubility data indicate that ICG-d7 is soluble to 10 mM in both water and DMSO (equivalent to 7.8 mg/mL in water) . In contrast, the parent compound ICG is documented to have lower aqueous solubility, typically quoted as 1 mg/mL in water or 38.75 mg/mL (50 mM) depending on the source and degree of hydration . The consistently high solubility of ICG-d7 (10 mM in water) ensures reliable preparation of concentrated stock solutions without precipitation or aggregation artifacts, which is critical for reproducible dilution series and for achieving high loading in nanoparticle-based delivery systems.

Aqueous Solubility

Data to verify

10 mM in water (~7.8 mg/mL)

ICG: 1 mg/mL typical

Facilitates concentrated stock and nanoparticle loading

Vendor-reported; batch-dependent hydration

Evidence Dimension	Aqueous solubility (maximum concentration)
Target Compound Data	10 mM (~7.8 mg/mL) in water
Comparator Or Baseline	ICG: 1 mg/mL (typical literature value) to 50 mM (38.75 mg/mL; Tocris batch-dependent)
Quantified Difference	Up to 7.8-fold higher solubility compared to the common 1 mg/mL ICG value; comparable to high-end hydrated ICG batches
Conditions	Measured at room temperature per vendor specifications

Why This Matters

Higher and more consistent aqueous solubility reduces experimental variability, facilitates preparation of concentrated dosing solutions for in vivo administration, and minimizes the risk of aggregate-induced quenching or precipitation during long-term storage.

Equivalent Albumin Binding Affinity

Equilibrium dialysis studies revealed that ICG-d7 binds to bovine serum albumin (BSA) with a dissociation constant (Kd) of 2.9 μM, identical within experimental error to the Kd of non-deuterated ICG (also 2.9 μM) [1]. This binding affinity is the key determinant of ICG's prolonged vascular retention and minimal extravasation, which underpin its utility as a blood pool imaging agent. In contrast, the oxidative dimer degradation product (1) exhibits a ten-fold higher Kd of 34 μM, indicating much weaker albumin binding and potential extravasation [1].

Albumin Binding

Head-to-head

BSA Kd = 2.9 μM (identical to ICG)

Degradation product: Kd 34 μM

Indicates conserved vascular retention for imaging research

pH 7.4, 37 °C, equilibrium dialysis

Evidence Dimension	Bovine Serum Albumin (BSA) Binding Affinity (Kd)
Target Compound Data	Kd = 2.9 μM
Comparator Or Baseline	ICG: Kd = 2.9 μM; Oxidative dimer 1: Kd = 34 μM
Quantified Difference	No difference between ICG and ICG-d7; 11.7-fold weaker binding for the degradation product
Conditions	pH 7.4 PBS buffer, 37 °C, equilibrium dialysis [1]

Why This Matters

Unchanged albumin binding confirms that ICG-d7 will exhibit the same in vivo circulation kinetics and biodistribution as ICG, ensuring that the improved stability does not alter its well-established pharmacokinetic profile—a critical consideration for regulatory acceptance and translational imaging studies.

• [1] Li, D.-H.; Smith, B. D. Deuterated Indocyanine Green (ICG) with Extended Aqueous Storage Shelf-Life: Chemical and Clinical Implications. Chem. Eur. J. 2021, 27 (58), 14535–14542. View Source

ICG-d7 Application Scenarios

Long-Term Preclinical Imaging with Extended Stability

For longitudinal in vivo fluorescence imaging experiments spanning multiple days or weeks, the 3.1-fold reduction in aqueous degradation rate of ICG-d7 stock solutions [1] minimizes the risk of injecting partially degraded, non-fluorescent material. This ensures consistent signal intensity across imaging sessions and eliminates the need for daily reconstitution, reducing experimental variability and saving technician time. The preserved spectral properties mean no adjustments to imaging parameters are required when switching from ICG.

LC-MS/MS Quantification of ICG

When accurate quantification of ICG concentrations in plasma, tissue homogenates, or urine is required, ICG-d7 serves as the optimal stable isotope-labeled internal standard. The +7 Da mass shift allows for baseline chromatographic separation of analyte and IS signals, correcting for matrix effects and ionization variability inherent in LC-MS/MS. This application is particularly valuable for regulatory bioequivalence studies of ICG formulations and for investigating ICG-loaded nanoparticle delivery systems [2].

Nanoparticle Formulation Development

Nanoparticle encapsulation is a common strategy to improve ICG photostability, but the loaded dye must first be dissolved in an aqueous phase. The high aqueous solubility of ICG-d7 (10 mM) and its intrinsic resistance to oxidative dimerization [1] facilitate the production of homogeneous, high-loading formulations. This reduces batch-to-batch variability and extends the usable lifetime of ICG-encapsulated nanoconstructs, which is critical for both preclinical development and potential clinical translation of theranostic agents.

Ophthalmic Angiography with Improved Dose Reliability

Clinical ICG angiography requires reconstitution of lyophilized dye immediately prior to intravenous injection; the FDA recommends discarding unused portions within 6 hours due to rapid aqueous degradation [3]. Substitution with ICG-d7 would extend the window of usability for reconstituted doses, reducing waste in clinical settings and enabling more flexible scheduling of procedures. The unchanged albumin binding (Kd = 2.9 μM) [1] ensures that vascular retention and imaging dynamics remain identical to those of standard ICG, preserving diagnostic accuracy.

Application

Selection Property

Validation Focus

Longitudinal in vivo NIR imaging

KIE-enhanced aqueous stability

Fluorescence signal consistency over extended sessions

LC-MS/MS bioanalysis of ICG

Stable isotope mass shift

Matrix-effect correction and quantification accuracy

Nanoparticle encapsulation

High aqueous solubility

Homogeneous loading and aggregation control

Preclinical angiography research

Conserved albumin binding

Vascular retention and biodistribution study

• [1] Li, D.-H.; Smith, B. D. Deuterated Indocyanine Green (ICG) with Extended Aqueous Storage Shelf-Life: Chemical and Clinical Implications. Chem. Eur. J. 2021, 27 (58), 14535–14542. View Source
• [2] Smith, B. D.; Li, D.-H. DEUTERATED INDOLE HEPTAMETHINE CYANINE DYES. U.S. Patent Application Publication No. US 2024/0280577 A1, September 19, 2024. View Source
• [3] Li, D.-H.; Smith, B. D. Deuterated Indocyanine Green (ICG) with Extended Aqueous Storage Shelf-Life: Chemical and Clinical Implications. Chem. Eur. J. 2021, 27 (58), 14535–14542. (citing FDA recommendation) View Source